Cas no 17656-09-6 (2-Butenedinitrile)

2-Butenedinitrile structure
2-Butenedinitrile structure
Product Name:2-Butenedinitrile
CAS No:17656-09-6
MF:C4H2N2
MW:78.0720801353455
CID:1368874
PubChem ID:637930
Update Time:2025-04-20

2-Butenedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedinitrile
    • Fumaric nitrile
    • CCRIS 1629
    • 2-Butenedinitrile, (E)-
    • MFCD00001928
    • NCGC00091246-02
    • But-2-enedinitrile, (E)-
    • Fumarsaeuredinitril [German]
    • Furmaronitrile
    • AMY3223
    • NSC 17555
    • (E)-but-2-enedinitrile
    • trans-1,2-Dicyanoethene
    • But-2-enedinitrile
    • NCGC00091246-01
    • MLS002415733
    • CAS-764-42-1
    • F0072
    • A838708
    • NSC-17555
    • 2-Butenedinitrile, (2E)-
    • STL185640
    • trans-1,2-Dicyanoethylene
    • AKOS004902525
    • NCGC00091246-03
    • (2E)-but-2-enedinitrile
    • Fumarodinitrile
    • CHEMBL1451833
    • (E)-1,2-Dicyanoethylene
    • DTXCID105342
    • Fumaric acid dinitrile
    • Fumaronitrile, purum, >=98.0% (GC)
    • NCGC00258703-01
    • (E)-Butenedinitrile
    • EN300-7399936
    • FUMARONITRILE
    • DTXSID7025342
    • NS00037788
    • Fumarsaeuredinitril
    • EN300-85123
    • NSC17555
    • (2E)-2-Butenedinitrile
    • HMS3039D14
    • F1905-7136
    • 764-42-1
    • SMR001370901
    • EINECS 212-122-3
    • C4H2N2
    • (E)-CH(CN)CH(CN)
    • Fumaronitrile, 98%
    • Tox21_201151
    • 17656-09-6
    • Inchi: 1S/C4H2N2/c5-3-1-2-4-6/h1-2H/b2-1+
    • InChI Key: KYPOHTVBFVELTG-OWOJBTEDSA-N
    • SMILES: N#C/C=C/C#N

Computed Properties

  • Exact Mass: 78.02186
  • Monoisotopic Mass: 78.021798072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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